Cas no 852814-92-7 (1H-Pyrazole-3-carboxylic acid,5-[4-(1,1-dimethylethyl)phenyl]-1-methyl-, ethyl ester)

1H-Pyrazole-3-carboxylic acid,5-[4-(1,1-dimethylethyl)phenyl]-1-methyl-, ethyl ester structure
852814-92-7 structure
Product Name:1H-Pyrazole-3-carboxylic acid,5-[4-(1,1-dimethylethyl)phenyl]-1-methyl-, ethyl ester
CAS No:852814-92-7
MF:C17H22N2O2
MW:286.368784427643
CID:1835829
PubChem ID:24776633
Update Time:2025-04-21

1H-Pyrazole-3-carboxylic acid,5-[4-(1,1-dimethylethyl)phenyl]-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid,5-[4-(1,1-dimethylethyl)phenyl]-1-methyl-, ethyl ester
    • SCHEMBL4693346
    • DB-171383
    • Ethyl 5-(4-(tert-butyl)phenyl)-1-methyl-1H-pyrazole-3-carboxylate
    • 852814-92-7
    • Inchi: 1S/C17H22N2O2/c1-6-21-16(20)14-11-15(19(5)18-14)12-7-9-13(10-8-12)17(2,3)4/h7-11H,6H2,1-5H3
    • InChI Key: VSDPPLKOXINIMO-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C2C=CC(=CC=2)C(C)(C)C)N(C)N=1)=O

Computed Properties

  • Exact Mass: 286.168127949g/mol
  • Monoisotopic Mass: 286.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 44.1Ų
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